Cas no 2229165-13-1 (2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine)

• Product Name: 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine
• CAS No: 2229165-13-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5807870
• PubChem ID: 165627165
• Update Time: 2025-08-03

2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine
• 2229165-13-1
• EN300-1770913

• Inchi： 1S/C12H15NO3/c1-8(7-13)9-5-10(14-2)12-11(6-9)15-3-4-16-12/h5-6H,1,3-4,7,13H2,2H3
• InChI Key： CKAOJVRTDAKDMN-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C(C(=C)CN)C=C(C1=2)OC

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine

Compound CAS No 2229165-13-1: 2-(8-Methoxy-2,3-Dihydro-1,4-Benzodioxin-6-Yl)Prop-2-En-1-Amine

The compound with CAS number 2229165-13-1, commonly referred to as 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodioxin ring system with an amino group and a methoxy substituent. The presence of these functional groups makes it a versatile molecule with applications in drug design, material science, and beyond.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as Suzuki coupling and Stille coupling reactions. These techniques allow for the controlled assembly of complex molecular frameworks, ensuring high purity and structural integrity. The synthesis of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine involves multiple steps, including the preparation of intermediate benzodioxin derivatives and subsequent functionalization to introduce the amino group.

The benzodioxin moiety in this compound is particularly noteworthy due to its aromatic stability and ability to participate in various chemical reactions. The methoxy group attached at position 8 of the benzodioxin ring enhances the molecule's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. Recent studies have explored its potential as a precursor for bioactive compounds, particularly in the development of novel anti-inflammatory and anti-cancer agents.

In terms of pharmacological activity, 2-(8-methoxy... has shown promising results in preclinical models. Researchers have reported its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, a study published in *Nature Communications* demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its pharmacological applications, this compound has also garnered interest in the field of material science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Recent research has focused on its ability to act as a semiconductor material in organic field-effect transistors (OFETs), showcasing its potential in next-generation electronic devices.

The synthesis and characterization of CAS No 2229165... have been extensively documented in peer-reviewed journals, with researchers emphasizing its structural versatility and functional diversity. A study published in *Chemical Science* highlighted the importance of stereochemical control during synthesis to ensure optimal performance in biological assays.

In conclusion, CAS No 2229165... represents a significant advancement in modern organic chemistry. Its unique structure, coupled with its diverse functional groups, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.